Teneligliptin-d8 Carboxylic Acid
CAS No.:
Cat. No.: VC0203891
Molecular Formula: C₁₉H₁₇D₈N₅O₂
Molecular Weight: 363.48
* For research use only. Not for human or veterinary use.

Specification
Molecular Formula | C₁₉H₁₇D₈N₅O₂ |
---|---|
Molecular Weight | 363.48 |
Introduction
Chemical Properties and Structure
Physical and Chemical Characteristics
Teneligliptin-d8 Carboxylic Acid appears as a powder with high purity standards, typically exceeding 98% . As a research compound, its physical properties are carefully controlled to ensure consistency in experimental applications. The compound contains deuterium atoms strategically positioned to maintain the functional characteristics of the original molecule while providing the isotopic advantages needed for analytical studies.
Molecular Properties
The following table summarizes the key molecular properties of Teneligliptin-d8 Carboxylic Acid:
Property | Value | Source |
---|---|---|
Molecular Formula | C19H17D8N5O2 | |
Molecular Weight | 363.48 g/mol | |
CAS Number | Not Available (N/A) | |
Physical State | Powder | |
Purity | >98% | |
Solubility | Soluble in Chloroform, Dichloromethane, DMSO |
Note: There appears to be a discrepancy in the reported molecular weight across sources, with one source indicating 327.23 g/mol .
Structural Analysis
Teneligliptin-d8 Carboxylic Acid maintains the core structure of Teneligliptin Carboxylic Acid but incorporates eight deuterium atoms (D8). The base structure includes a pyrrolidine ring with a carboxylic acid group, connected to a piperazine ring, which in turn links to a 3-methyl-1-phenyl-1H-pyrazole group. The deuterium atoms replace specific hydrogen atoms in the molecule, creating a compound with identical chemical behavior but distinguishable mass spectrum characteristics that are valuable in analytical studies.
Relationship to Teneligliptin
Teneligliptin Overview
Teneligliptin belongs to the dipeptidyl peptidase-4 inhibitors class of drugs used for the treatment of type 2 diabetes mellitus . It functions by inhibiting the DPP-4 enzyme, which normally degrades incretin hormones. By protecting these hormones, Teneligliptin helps maintain elevated levels of insulin while suppressing glucagon release, ultimately improving glycemic control in patients with type 2 diabetes.
Metabolic Relationship
Research Applications
Analytical Reference Standards
Current Research Directions
Metabolic Pathway Elucidation
Deuterated compounds like Teneligliptin-d8 Carboxylic Acid play a crucial role in delineating metabolic pathways with greater accuracy. By using this compound in metabolism studies, researchers can better understand the biotransformation processes that Teneligliptin undergoes in the body. This knowledge provides insights into the drug's efficacy and safety profiles, which is essential for optimizing treatment strategies for type 2 diabetes.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume